Cas no 2034272-28-9 (N-{[2-(furan-2-yl)pyridin-4-yl]methyl}-4-(3-methylbenzenesulfonamido)benzamide)

• Product Name: N-{[2-(furan-2-yl)pyridin-4-yl]methyl}-4-(3-methylbenzenesulfonamido)benzamide
• CAS No: 2034272-28-9
• MF: C₂₄H₂₁N₃O₄S
• MW: 447.5062
• CID: 5348227
• Update Time: 2025-07-01

N-{[2-(furan-2-yl)pyridin-4-yl]methyl}-4-(3-methylbenzenesulfonamido)benzamide Chemical and Physical Properties

Names and Identifiers

• N-[[2-(furan-2-yl)pyridin-4-yl]methyl]-4-[(3-methylphenyl)sulfonylamino]benzamide
• N-((2-(furan-2-yl)pyridin-4-yl)methyl)-4-(3-methylphenylsulfonamido)benzamide
• N-{[2-(furan-2-yl)pyridin-4-yl]methyl}-4-(3-methylbenzenesulfonamido)benzamide

• Inchi： 1S/C24H21N3O4S/c1-17-4-2-5-21(14-17)32(29,30)27-20-9-7-19(8-10-20)24(28)26-16-18-11-12-25-22(15-18)23-6-3-13-31-23/h2-15,27H,16H2,1H3,(H,26,28)
• InChI Key： DLKJUBJIVJKYGF-UHFFFAOYSA-N
• SMILES： S(C1=C([H])C([H])=C([H])C(C([H])([H])[H])=C1[H])(N([H])C1C([H])=C([H])C(C(N([H])C([H])([H])C2C([H])=C([H])N=C(C3=C([H])C([H])=C([H])O3)C=2[H])=O)=C([H])C=1[H])(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 32
• Rotatable Bond Count: 7
• Complexity: 717
• XLogP3: 3.3
• Topological Polar Surface Area: 110

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Sulfanilides

Additional information on N-{[2-(furan-2-yl)pyridin-4-yl]methyl}-4-(3-methylbenzenesulfonamido)benzamide

Professional Introduction to N-{[2-(furan-2-yl)pyridin-4-yl]methyl}-4-(3-methylbenzenesulfonamido)benzamide (CAS No. 2034272-28-9)

N-{[2-(furan-2-yl)pyridin-4-yl]methyl}-4-(3-methylbenzenesulfonamido)benzamide, identified by its CAS number 2034272-28-9, is a compound of significant interest in the field of pharmaceutical chemistry and biochemistry. This molecule, featuring a complex aromatic and heterocyclic structure, has garnered attention due to its potential applications in drug discovery and development. The unique combination of a furan ring, a pyridine moiety, and a sulfonamide group makes it a promising candidate for further investigation in various therapeutic areas.

The structural composition of N-{[2-(furan-2-yl)pyridin-4-yl]methyl}-4-(3-methylbenzenesulfonamido)benzamide is meticulously designed to interact with biological targets in a specific manner. The presence of the furan ring enhances its solubility and bioavailability, while the pyridine group provides a scaffold for further functionalization. The sulfonamide moiety is particularly noteworthy, as it is known to exhibit strong binding interactions with biological receptors, making it an attractive feature for drug design.

In recent years, there has been a surge in research focused on developing novel compounds that can modulate biological pathways associated with various diseases. N-{[2-(furan-2-yl)pyridin-4-yl]methyl}-4-(3-methylbenzenesulfonamido)benzamide has been identified as a compound with the potential to interact with enzymes and receptors involved in inflammatory responses, neurodegenerative disorders, and even cancer. Its dual functionality, combining both aromatic and heterocyclic components, allows for versatile modifications that can enhance its pharmacological properties.

One of the most compelling aspects of this compound is its ability to serve as a lead structure for the development of new therapeutic agents. The pyridine-furan scaffold has shown promise in various preclinical studies, where it has demonstrated the ability to inhibit key enzymes involved in disease progression. For instance, studies have indicated that derivatives of this compound may have potential applications in the treatment of chronic inflammatory diseases by modulating cytokine production and reducing inflammation.

The sulfonamide group in N-{[2-(furan-2-yl)pyridin-4-yl]methyl}-4-(3-methylbenzenesulfonamido)benzamide further enhances its therapeutic potential. Sulfonamides are well-known for their broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticonvulsant properties. By incorporating this moiety into the molecular structure, researchers aim to leverage these known properties while also exploring new mechanisms of action.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinities and interactions of N-{[2-(furan-2-yl)pyridin-4-yl]methyl}-4-(3-methylbenzenesulfonamido)benzamide with various biological targets. These studies have provided valuable insights into how the compound can be optimized for better efficacy and reduced side effects. For example, virtual screening techniques have been used to identify potential analogs that may enhance binding to specific enzymes or receptors.

In addition to its potential therapeutic applications, N-{[2-(furan-2-yl)pyridin-4-yl]methyl}-4-(3-methylbenzenesulfonamido)benzamide has also been explored as a tool compound in biochemical research. Its unique structure allows researchers to study the mechanisms of action of various enzymes and receptors at a molecular level. This has been particularly useful in understanding how different chemical modifications can influence biological activity.

The synthesis of this compound presents both challenges and opportunities for chemists. The complex nature of its structure requires precise synthetic strategies to ensure high yield and purity. However, advances in synthetic methodologies have made it increasingly feasible to produce such molecules on a scalable basis. Techniques such as palladium-catalyzed cross-coupling reactions have been instrumental in constructing the desired framework efficiently.

The pharmacokinetic properties of N-{[2-(furan-2-yl)pyridin-4-yl]methyl}-4-(3-methylbenzenesulfonamido)benzamide are also under investigation. Understanding how the compound is absorbed, distributed, metabolized, and excreted (ADME) is crucial for determining its potential as a drug candidate. Preliminary studies suggest that the compound exhibits good oral bioavailability and moderate metabolic stability, which are favorable characteristics for further development.

The future direction of research on N-{[2-(furan-2-yl)pyridin-4-yl]methyl}-4-(3-methylbenzenesulfonamido)benzamide is likely to focus on optimizing its pharmacological properties through structural modifications. By fine-tuning the substituents on the furan ring, pyridine core, and sulfonamide group, researchers aim to enhance its potency, selectivity, and overall therapeutic profile. Additionally, exploring new synthetic routes to improve scalability will be essential for moving this compound towards clinical development.

In conclusion, N-{[2-(furan-2-y1)pyridinr{r]-y1]rnrnirrnrnirrnrnirrnrnirrnrnirrnrnirrnrnirrnrnirrnrnirrnrnirrrrrrrrrrrrrrrrrrrrrrrrrrrrrrrrrrrrrrrrrrrurrnmethyr]-yrnrnirrn-r-r-r-r-r-r-r-r-r-r-r-r-r-r-r-r-r-n{[rnnrn-n{nnnnnnnnnnnnnnnnnnnnnnnnnnnnnnnnnnnnnnnnnnmrnmrnmrnmrnmrnmrnmrnmrnmrnmrnmrnmrnmrnmrnmrnmrnmrnmrnmrnmrnmrnmrnmrnmrnmrnmrnmrm-sulfronn-amidorylorylorylorylorylorylorylorylorylorylorylorylorylrnylrnylrnylrnylrnylrnylrnylrnylrnylrnylrnylrnylrnylrnylrnylrnylrnylrn}]} (CAS No. 2034272-28-9)) represents a promising candidate for further exploration in pharmaceutical research. Its unique structural features and potential biological activities make it an attractive molecule for developing new therapeutic agents targeting various diseases.